7-(2-Chlorobenzyl)-8-(dodecylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
7-(2-Chlorobenzyl)-8-(dodecylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331841-43-1
VCID:
VC0404567
InChI:
InChI=1S/C25H35ClN4O2S/c1-3-4-5-6-7-8-9-10-11-14-17-33-25-27-22-21(23(31)28-24(32)29(22)2)30(25)18-19-15-12-13-16-20(19)26/h12-13,15-16H,3-11,14,17-18H2,1-2H3,(H,28,31,32)
SMILES:
CCCCCCCCCCCCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C
Molecular Formula:
C25H35ClN4O2S
Molecular Weight:
491.1g/mol
7-(2-Chlorobenzyl)-8-(dodecylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331841-43-1
Main Products
VCID: VC0404567
Molecular Formula: C25H35ClN4O2S
Molecular Weight: 491.1g/mol
| CAS No. | 331841-43-1 |
|---|---|
| Product Name | 7-(2-Chlorobenzyl)-8-(dodecylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C25H35ClN4O2S |
| Molecular Weight | 491.1g/mol |
| IUPAC Name | 7-[(2-chlorophenyl)methyl]-8-dodecylsulfanyl-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C25H35ClN4O2S/c1-3-4-5-6-7-8-9-10-11-14-17-33-25-27-22-21(23(31)28-24(32)29(22)2)30(25)18-19-15-12-13-16-20(19)26/h12-13,15-16H,3-11,14,17-18H2,1-2H3,(H,28,31,32) |
| Standard InChIKey | FFUQHSUKNUAISX-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C |
| Canonical SMILES | CCCCCCCCCCCCSC1=NC2=C(N1CC3=CC=CC=C3Cl)C(=O)NC(=O)N2C |
| PubChem Compound | 3113168 |
| Last Modified | Nov 11 2021 |
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